Cas no 182923-58-6 (1H-Pyrazole-4-carbonitrile,5-amino-1-(1-methylethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(1-methylethyl)-3-(trifluoromethyl)-
• CAS No: 182923-58-6
• MF: C₈H₉F₃N₄
• MW: 218.179071187973
• CID: 1376065
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-1-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(1-methylethyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C8H9F3N4/c1-4(2)15-7(13)5(3-12)6(14-15)8(9,10)11/h4H,13H2,1-2H3
• InChI Key： BVGKIYKEACIEAY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 218.07807

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 329.0±42.0 °C(Predicted)
• PSA: 67.63
• pka: -1.78±0.10(Predicted)